Cas no 937734-80-0 (4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine
• CAS No: 937734-80-0
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• CID: 5569629
• PubChem ID: 102273230
• Update Time: 2023-11-28

4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• 937734-80-0
• EN300-1645186
• 4-chloro-1-(2-methoxyethyl)-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-1-(2-methoxyethyl)-1H-pyrazolo3,4-dpyrimidine

• Inchi： 1S/C8H9ClN4O/c1-14-3-2-13-8-6(4-12-13)7(9)10-5-11-8/h4-5H,2-3H2,1H3
• InChI Key： MAWZFMIFYGRWPR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)CCOC

Computed Properties

• Exact Mass: 212.0464886g/mol
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines